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Compound of Interest

Compound Name: 2-(Aminomethyl)-4-bromophenol

Cat. No.: B1330120 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of 2-(Aminomethyl)-4-bromophenol (CAS No. 58349-96-5). As a brominated

aminophenol derivative, this compound requires meticulous management to ensure the safety

of laboratory personnel and protect the environment. This document is intended for

researchers, scientists, and drug development professionals who handle this or structurally

similar chemicals.

Disclaimer: Specific safety and disposal data for 2-(Aminomethyl)-4-bromophenol is limited.

Therefore, this guidance is synthesized from the established protocols for closely related

brominated and aminophenolic compounds, general principles of chemical safety, and

regulatory standards. The principles of hazard assessment for the structural analogues,

particularly 2-Amino-4-bromophenol, have been used to infer the necessary precautions.

Hazard Identification and Characterization
Understanding the inherent risks of a chemical is the foundation of its safe management. 2-
(Aminomethyl)-4-bromophenol is a halogenated organic compound containing both a phenol

and an amine functional group. This combination dictates its reactivity and toxicological profile.

Based on data from structurally similar compounds like 2-Amino-4-bromophenol, it is prudent to

handle this chemical as hazardous.[1] The primary concerns are acute toxicity if ingested or

inhaled, severe skin and eye irritation, and potential toxicity to aquatic life.[2][3][4] The

presence of bromine means that hazardous hydrogen bromide gas can be released during

decomposition, for instance, in a fire.[5]
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Table 1: Physicochemical and Hazard Profile of 2-(Aminomethyl)-4-bromophenol and its

Analogue

Property Value / Information Source

Chemical Name
2-(Aminomethyl)-4-

bromophenol
[6]

CAS Number 58349-96-5 [6]

Molecular Formula C₇H₈BrNO [6]

Molecular Weight 202.05 g/mol [6]

Appearance
Likely a solid, crystalline

powder at room temperature.
[7]

Inferred GHS Hazards

Acute Toxicity, Oral (Category

4), Harmful if swallowed.[3][4]

Acute Toxicity, Inhalation

(Category 4), Harmful if

inhaled.[3] Skin Irritation

(Category 2), Causes skin

irritation.[3][4] Eye Irritation

(Category 2), Causes serious

eye irritation.[3][4] Aquatic

Hazard, Toxic to aquatic life.[2]

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases.[3][5]

Hazardous Decomposition

Carbon oxides (CO, CO₂),

Nitrogen oxides (NOx),

Hydrogen bromide.[5]

Pre-Disposal: Safe Handling and Personal
Protective Equipment (PPE)
Proper disposal begins with safe handling during use. The primary goal is to prevent any

exposure to the chemical or its release into the environment.
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Engineering Controls: All work with 2-(Aminomethyl)-4-bromophenol, including weighing and

preparing solutions, must be conducted in a certified chemical fume hood to prevent inhalation

of dust or vapors.[8] Ensure that an eyewash station and safety shower are readily accessible.

[5]

Personal Protective Equipment (PPE): The Occupational Safety and Health Administration

(OSHA) requires employers to provide appropriate PPE.[9]

Hand Protection: Wear chemically resistant gloves, such as nitrile gloves. Always inspect

gloves before use and use proper removal technique to avoid skin contact.[2]

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a risk of splashing.[5]

Skin and Body Protection: A lab coat must be worn and kept buttoned. Long-sleeved clothing

is recommended.[5]

The Disposal Protocol: A Step-by-Step Guide
Disposal of 2-(Aminomethyl)-4-bromophenol must comply with federal regulations, such as

the Resource Conservation and Recovery Act (RCRA), as well as state and institutional

policies.[10] Never dispose of this chemical down the drain or in regular trash.[11]

Step 1: Waste Characterization This compound is a non-acute hazardous chemical waste. Due

to the presence of bromine, it is classified as a halogenated organic waste. This classification is

critical for proper segregation.

Step 2: Selecting a Waste Container

Use a container that is chemically compatible with the waste. A high-density polyethylene

(HDPE) or glass bottle with a secure, screw-top cap is appropriate.[12]

The container must be in good condition, free of leaks or damage.[12]

Ensure the container is appropriately sized for the expected volume of waste to avoid long

storage times of nearly-full containers.
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Step 3: Labeling the Waste Container Proper labeling is a critical regulatory requirement.[12]

Affix a hazardous waste label to the container before adding any waste. The label must include:

The words "Hazardous Waste".[12]

The full chemical name: "2-(Aminomethyl)-4-bromophenol". Avoid abbreviations or

formulas. If it is a solution, list all components and their approximate percentages.[12]

The appropriate hazard warnings (e.g., "Toxic," "Irritant").

The date when waste was first added to the container (the "accumulation start date").

Step 4: Waste Accumulation and Segregation

Location: Store the waste container in a designated "Satellite Accumulation Area" (SAA),

which must be at or near the point of generation and under the control of the lab personnel.

[11][12]

Segregation: Store the waste container away from incompatible materials, particularly strong

oxidizing agents, acids, and bases, to prevent dangerous chemical reactions.[5][12] Use

secondary containment (such as a plastic tub) to contain potential spills.

Container Management: Keep the waste container securely capped at all times, except when

adding waste.[12]

Step 5: Arranging for Final Disposal

Once the waste container is full (leaving some headspace for expansion) or has been in the

SAA for the maximum allowed time (typically six to twelve months for academic labs),

arrange for its removal.[11][13]

Contact your institution's Environmental Health & Safety (EH&S) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[11] Do not attempt to transport or

dispose of the waste yourself.

Disposal Decision Workflow
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The following diagram outlines the decision-making process for managing waste generated

from experiments involving 2-(Aminomethyl)-4-bromophenol.

Waste Generated
(Pure chemical, solution, or contaminated labware)

Characterize Waste
Is it 2-(Aminomethyl)-4-bromophenol or contaminated with it?

Select Compatible Container
(e.g., HDPE, Glass) with screw cap

Label Container
'Hazardous Waste', full chemical name, hazards, date

Store in Satellite Accumulation Area (SAA)
Segregate from incompatibles

Is Container Full or
Has Max Time Limit Been Reached?

No

Contact EH&S for Pickup
Complete waste pickup request form

Yes

Waste Removed by
Certified Professionals
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Click to download full resolution via product page

Caption: Waste Disposal Workflow for 2-(Aminomethyl)-4-bromophenol.

Managing Spills and Exposures
Accidents require immediate and correct responses to minimize harm.

Spill Cleanup: For a small spill of solid material:

Evacuate non-essential personnel from the area.[9]

Wearing appropriate PPE (respirator, gloves, goggles, lab coat), gently cover the spill with an

inert absorbent material like vermiculite or sand. Do not dry sweep, as this can create

airborne dust.[9][14]

Carefully sweep up the absorbed material and place it into a designated hazardous waste

container.[15]

Clean the spill area with soap and water, and collect the cleaning materials as hazardous

waste.

For large spills, evacuate the area and contact your institution's emergency response team

or EH&S immediately.

Exposure Response:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation persists.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]
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By adhering to these procedures, researchers can ensure that the disposal of 2-
(Aminomethyl)-4-bromophenol is conducted safely, responsibly, and in full compliance with

environmental regulations, thereby protecting themselves, their colleagues, and the wider

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1330120#2-aminomethyl-4-bromophenol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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